Cas no 18641-71-9 (2,4-Dimethyl-3-heptanone)

2,4-Dimethyl-3-heptanone Properties

Names and Identifiers

• 2,4-Dimethylheptan-3-one
• 2,4-Dimethyl-3-heptanone
• 2,4-D,AMINE SALT
• 2,4-dimethyl-heptan-3-one
• 3-Heptanone,2,4-dimethyl
• 3-Heptanone, 2,4-Dime
• 2-AMYL ISOPROPYL KETONE
• 2-pentyl isopropyl ketone
• MMEXTUAHJZOQKN-UHFFFAOYSA-N
• FT-0637730
• 18641-71-9
• AKOS006227586
• CS-0333769
• 3-Heptanone,2,4-dimethyl-
• MFCD00027146
• 3-Heptanone, 2,4-dimethyl-
• SCHEMBL3448289
• AS-58317
• DTXSID30940081
• DB-044599
• +Expand

• MDL： MFCD00027146
• InChIKey： MMEXTUAHJZOQKN-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H18O/c1-5-6-8(4)9(10)7(2)3/h7-8H,5-6H2,1-4H3
• SMILES： CC(C)C(C(C)CCC)=O

Computed Properties

• Exact Mass: 142.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 142.135765193 g/mol
• Heavy Atom Count: 10
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų
• Molecular Weight: 142.24

Experimental Properties

• LogP: 2.64770
• PSA: 17.07000
• Refractive Index: 1.413
• Boiling Point: 170.3°C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 1.5±0.3 mmHg at 25°C
• Flash Point: 44°(111°F)
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 0.812

2,4-Dimethyl-3-heptanone Security Information

• Safety Instruction： S26-S37
• Risk Phrases：R36/37/38
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：3

2,4-Dimethyl-3-heptanone Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%